Aluminium erbium trioxide

• CAS No.: 12003-35-9
• Molecular Formula: AlErO3
• Molecular Weight: 242.238
• IUPAC Name: aluminum;erbium(3+);oxygen(2-)
• InChI: InChI=1S/Al.Er.3O/q2*+3;3*-2
• InChI Key: RGEKIPCHPVRBFN-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Al+3].[Er+3]
• Synonyms: aluminium erbium trioxide

Description

Erbium(III) Oxide (Er₂O₃), also known as erbium trioxide, is a rare earth compound with the molecular formula Er₂O₃ and a molecular weight of 382.56 g/mol . It is a pink crystalline powder, widely utilized in advanced industrial and biomedical applications due to its unique physicochemical properties.

Comparison with Similar Compounds

Structural and Functional Analogues: Erbium-Based Garnet Lasers

Erbium-doped garnet lasers, such as Er:YAG (Erbium:Yttrium Aluminium Garnet) and Er,Cr:YSGG (Erbium,Chromium:Yttrium Scandium Gallium Garnet) , share erbium as a key component but differ structurally and functionally from Er₂O₃.

Property	Er₂O₃	Er:YAG	Er,Cr:YSGG
Composition	Er₂O₃	Y₃Al₅O₁₂:Er³⁺	Y₃Sc₂Ga₃O₁₂:Er³⁺,Cr³⁺
Primary Use	Semiconductors, photocatalysis	Dental/medical lasers (2,940 nm)	Dental lasers (2,780 nm)
Absorption in Water	Low	High (2,940 nm)	Moderate (2,780 nm)
Key Advantage	High dielectric constant	Precision in soft-tissue ablation	Reduced thermal damage

• Functional Contrast : While Er₂O₃ is a standalone oxide, Er:YAG and Er,Cr:YSGG are crystalline hosts doped with erbium ions. The latter two are optimized for laser applications due to their specific wavelengths, which are highly absorbed by water and hydroxyapatite, making them ideal for minimally invasive dental procedures .

Functional Analogues: Rare Earth Oxides in Photocatalysis

Er₂O₃ is often compared to other rare earth oxides like CeO₂ (Cerium Oxide) and TiO₂ (Titanium Dioxide) in photocatalytic applications.

Property	Er₂O₃	CeO₂	TiO₂
Bandgap (eV)	~4.8–5.4	~3.1	~3.2 (Anatase)
Photocatalytic Efficiency	Moderate (enhanced with doping)	High (oxygen storage capacity)	High (UV-driven)
Cost	High (rare earth)	Moderate	Low
Common Partnerships	CdO, CeO₂, TiO₂	ZnO, Graphene	Graphene, SiO₂

• Performance Notes: Er₂O₃ nanoparticles are less efficient than TiO₂ under UV light but show promise in visible-light catalysis when combined with CeO₂ or graphene oxide . CeO₂ outperforms Er₂O₃ in redox reactions due to its oxygen vacancy defects, while TiO₂ remains the industry standard for UV-driven photocatalysis .

Q & A

Basic Research Questions

Q. What are the established synthesis methods for AlErO₃, and how do they influence crystallographic properties?

• Methodological Answer : AlErO₃ is typically synthesized via solid-state reactions or sol-gel processes.

• Solid-state synthesis : Requires stoichiometric mixing of Al₂O₃ and Er₂O₃ powders, followed by high-temperature calcination (1,400–1,600°C) under inert atmospheres to prevent oxidation. Phase purity is verified via X-ray diffraction (XRD) .
• Sol-gel synthesis : Precursors like aluminium nitrate and erbium nitrate are dissolved in a chelating agent (e.g., citric acid), dried, and annealed. This method yields finer particle sizes but may introduce residual carbon, necessitating thermogravimetric analysis (TGA) .
  • Key Characterization : XRD for crystal structure, scanning electron microscopy (SEM) for morphology, and energy-dispersive X-ray spectroscopy (EDS) for elemental mapping .

Q. How do the optical properties of AlErO₃ compare to its parent oxides (Al₂O₃ and Er₂O₃)?

• Methodological Answer : AlErO₃ inherits properties from both Al₂O₃ (wide bandgap ~8.7 eV) and Er₂O₃ (photoluminescence in near-infrared regions).

• Bandgap Analysis : Use UV-Vis-NIR spectroscopy with Tauc plots to determine optical bandgap shifts caused by Er³⁺ incorporation.
• Photoluminescence : Excitation at 980 nm (Er³⁺-specific) emits at 1.5 µm, useful for optoelectronic applications. Compare intensity and lifetime with pure Er₂O₃ to assess quenching effects .

Advanced Research Questions

Q. What experimental challenges arise in stabilizing the hexagonal phase of AlErO₃, and how can they be mitigated?

• Methodological Answer : The hexagonal phase (vs. cubic) is thermodynamically unstable under standard conditions.

• Stabilization Strategies :
• Doping : Introduce rare-earth dopants (e.g., Yb³⁺) to modify lattice parameters.
• High-Pressure Synthesis : Use hydraulic presses or chemical vapor deposition (CVD) with controlled pressure (5–10 GPa) to favor hexagonal stacking .
• Validation : Synchrotron XRD or Raman spectroscopy to confirm phase transitions .

Q. How can contradictory data on AlErO₃’s dielectric constant be resolved across studies?

• Methodological Answer : Discrepancies often stem from synthesis conditions or measurement techniques.

• Controlled Variables : Standardize annealing temperature and atmospheric conditions (e.g., O₂ vs. N₂) to minimize oxygen vacancy variations.
• Measurement Protocols : Use impedance spectroscopy at frequencies (1 kHz–1 MHz) and compare with density functional theory (DFT) simulations to validate experimental values .

Q. What advanced techniques are recommended for probing defect structures in AlErO₃ thin films?

• Methodological Answer :

• Positron Annihilation Spectroscopy : Detects vacancy-type defects at atomic scales.
• High-Resolution TEM : Resolves dislocation densities and grain boundaries.
• Photoluminescence Mapping : Identifies Er³⁺ clustering, which impacts optical efficiency .

Data Analysis & Reproducibility

Q. What statistical methods are critical for analyzing AlErO₃’s photoluminescence decay kinetics?

• Methodological Answer :

• Multi-Exponential Fitting : Use software like OriginLab to deconvolute decay curves into lifetime components (τ₁, τ₂) linked to Er³⁺ environments.
• Error Analysis : Report confidence intervals (95%) and R² values to quantify fitting accuracy .

Q. How should researchers design experiments to ensure reproducibility in AlErO₃ synthesis?

• Methodological Answer :

• Documentation : Specify precursor purity, heating rates, and furnace calibration in supplementary materials .
• Cross-Lab Validation : Share samples with independent labs for XRD and EDS replication .

Applications in Advanced Systems

Q. What role does AlErO₃ play in designing radiation-hardened semiconductors?

• Methodological Answer : Er³⁺’s neutron absorption cross-section makes AlErO₃ suitable for nuclear applications.

• Neutron Irradiation Tests : Expose thin films to neutron fluxes (e.g., 10¹⁴ n/cm²) and monitor defect generation via Rutherford backscattering spectrometry (RBS) .

Q. How can AlErO₃ nanoparticles be functionalized for bioimaging applications?

• Methodological Answer :

• Surface Modification : Use silane coupling agents (e.g., APTES) to attach targeting ligands.
• Biocompatibility Tests : Conduct cytotoxicity assays (MTT protocol) on cell lines (e.g., HeLa) to validate safety .